17-[4-Methyl-1-(morpholin-4-yl)-1-oxopentan-2-yl]-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione (non-preferred name)

• IUPAC Name: 17-(4-methyl-1-morpholin-4-yl-1-oxopentan-2-yl)-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione
• InChI: InChI=1S/C28H30N2O4/c1-16(2)15-21(26(31)29-11-13-34-14-12-29)30-27(32)24-22-17-7-3-4-8-18(17)23(25(24)28(30)33)20-10-6-5-9-19(20)22/h3-10,16,21-25H,11-15H2,1-2H3
• InChI Key: CNTGPTKFDIXGIT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)N1CCOCC1)N2C(=O)C3C(C2=O)C4C5=CC=CC=C5C3C6=CC=CC=C46
• Molecular Formula: C28H30N2O4
• Molecular Weight: 458.5 g/mol

Description

17-[4-Methyl-1-(morpholin-4-yl)-1-oxopentan-2-yl]-17-azapentacyclo[6650~2,7~0~9,14~0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione is a complex organic compound with a unique structure

Preparation Methods

The synthesis of 17-[4-Methyl-1-(morpholin-4-yl)-1-oxopentan-2-yl]-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione involves multiple steps. One common method includes the Petasis three-component coupling reaction, which involves glycolaldehyde, organoboronic acid, and different amines, followed by an acid- or base-mediated intramolecular cyclization . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The morpholine ring allows for substitution reactions, where different substituents can be introduced. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

17-[4-Methyl-1-(morpholin-4-yl)-1-oxopentan-2-yl]-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and mechanisms.

Industry: Used in the production of specialized materials and as a catalyst in certain industrial processes

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. The morpholine ring and the pentacyclic structure allow it to bind to certain enzymes or receptors, modulating their activity. This interaction can affect various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Similar compounds include other morpholine-containing molecules and pentacyclic structures. For example:

2-(dimethylamino)-2-[(4-methylphenyl)methyl]-1-[4-(morpholin-4-yl)phenyl]butan-1-one: Shares the morpholine ring and has similar chemical properties.

2-methoxy-6-[(2-morpholin-4-yl-phenylamino)-methylene]-4-nitro-cyclohexa-2,4-dienone: Another morpholine-containing compound with different functional groups. The uniqueness of 17-[4-Methyl-1-(morpholin-4-yl)-1-oxopentan-2-yl]-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione lies in its specific pentacyclic structure combined with the morpholine ring, which imparts distinct chemical and biological properties.